Cas no 76151-63-8 (Benzothiazole, 2-[(2-ethylhexyl)sulfonyl]-6-nitro-)

Benzothiazole, 2-[(2-ethylhexyl)sulfonyl]-6-nitro- structure
76151-63-8 structure
Product Name:Benzothiazole, 2-[(2-ethylhexyl)sulfonyl]-6-nitro-
CAS No:76151-63-8
MF:C15H20N2O4S2
MW:356.460301399231
CID:538252
PubChem ID:12630363
Update Time:2025-04-19

Benzothiazole, 2-[(2-ethylhexyl)sulfonyl]-6-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzothiazole, 2-[(2-ethylhexyl)sulfonyl]-6-nitro-
    • 2-(2-ethylhexylsulfonyl)-6-nitro-1,3-benzothiazole
    • 76151-63-8
    • 2-(2-Ethylhexane-1-sulfonyl)-6-nitro-1,3-benzothiazole
    • DTXSID50504967
    • Inchi: 1S/C15H20N2O4S2/c1-3-5-6-11(4-2)10-23(20,21)15-16-13-8-7-12(17(18)19)9-14(13)22-15/h7-9,11H,3-6,10H2,1-2H3
    • InChI Key: MCFUNIHCTDADRS-UHFFFAOYSA-N
    • SMILES: S(C1=NC2C=CC(=CC=2S1)[N+](=O)[O-])(CC(CC)CCCC)(=O)=O

Computed Properties

  • Exact Mass: 356.08644947g/mol
  • Monoisotopic Mass: 356.08644947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 7
  • Complexity: 501
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 130Ų
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